Cas no 156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester)
156731-58-7 structure
Product Name:Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
CAS No:156731-58-7
MF:C12H21NO6
MW:275.2982442379
CID:107570
PubChem ID:15236593
Update Time:2025-04-18
Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Chemical and Physical Properties
Names and Identifiers
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- Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester
- 2-TERT-BUTOXYCARBONYLAMINO-SUCCINIC ACID 4-ETHYL ESTER 1-METHYL ESTER
- DTXSID201192802
- 4-Ethyl 1-methyl N-[(1,1-dimethylethoxy)carbonyl]aspartate
- 4-O-Ethyl 1-O-methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
- 156731-58-7
-
- Inchi: 1S/C12H21NO6/c1-6-18-9(14)7-8(10(15)17-5)13-11(16)19-12(2,3)4/h8H,6-7H2,1-5H3,(H,13,16)
- InChI Key: ZIZXKQNCOWTDRH-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)OC)CC(=O)OCC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 275.13700
- Monoisotopic Mass: 275.13688739g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 90.9Ų
Experimental Properties
- PSA: 90.93000
- LogP: 1.39680
Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
156731-58-7 (Aspartic acid,N-[(1,1-dimethylethoxy)carbonyl]-, 4-ethyl 1-methyl ester) Related Products
- 73821-95-1((S)-2-((tert-Butoxycarbonyl)amino)-4-(cyclohexyloxy)-4-oxobutanoic acid)
- 59768-74-0(Boc-Asp(OMe)-OH)
- 62396-48-9((tert-Butoxycarbonyl)-D-aspartic acid)
- 34582-32-6((S)-4-(tert-Butoxy)-3-((tert-butoxycarbonyl)amino)-4-oxobutanoic acid)
- 13726-84-6(Boc-Glu(OtBu)-OH)
- 24277-39-2(Boc-Glu-OtBu)
- 73821-97-3(Boc-L-Glu(OcHx)-OH)
- 13726-67-5(Boc-Asp-OH)
- 41088-86-2(Boc-L-Homoserine)
- 1676-90-0(Boc-Asp(OtBu)-OH)
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